Cas no 1111111-03-5 (6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one)

6-(3-Chloro-4-methylphenyl)-1H-pyridin-2-one is a heterocyclic compound featuring a pyridinone core substituted with a 3-chloro-4-methylphenyl group. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and methyl substituents enhance its reactivity and selectivity in cross-coupling reactions, while the pyridinone moiety offers potential for hydrogen bonding and coordination. Its stability under standard conditions and compatibility with diverse reaction conditions make it suitable for further functionalization. This compound is particularly useful in the development of biologically active molecules, serving as a key building block for research in medicinal chemistry and material science.
6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one structure
1111111-03-5 structure
Product Name:6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one
CAS No:1111111-03-5
MF:C12H10ClNO
MW:219.666902065277
MDL:MFCD11876186
CID:2606759
PubChem ID:53217843
Update Time:2025-10-30

6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one
    • MFCD11876186
    • DTXSID80682848
    • 6-(3-Chloro-4-methylphenyl)pyridin-2(1H)-one
    • 6-(3-Chloro-4-methylphenyl)-2-hydroxypyridine, 95%
    • 6-(3-CHLORO-4-METHYLPHENYL)-2-HYDROXYPYRIDINE
    • 1111111-03-5
    • MDL: MFCD11876186
    • Inchi: 1S/C12H10ClNO/c1-8-5-6-9(7-10(8)13)11-3-2-4-12(15)14-11/h2-7H,1H3,(H,14,15)
    • InChI Key: FLUZTFRSJJXQIS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)C1=CC=CC(N1)=O

Computed Properties

  • Exact Mass: 219.0450916Da
  • Monoisotopic Mass: 219.0450916Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.1Ų

6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB317796-5 g
6-(3-Chloro-4-methylphenyl)-2-hydroxypyridine; 95%
1111111-03-5
5g
€1,159.00 2022-03-25
abcr
AB317796-5g
6-(3-Chloro-4-methylphenyl)-2-hydroxypyridine, 95%; .
1111111-03-5 95%
5g
€1159.00 2025-04-22

6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one Related Literature

Additional information on 6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one

Recent Advances in the Study of 6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one (CAS: 1111111-03-5)

The compound 6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one (CAS: 1111111-03-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications. The information presented herein is derived from peer-reviewed journal articles, patents, and industry reports published within the last two years.

Recent studies have highlighted the role of 6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one as a promising scaffold for the development of novel kinase inhibitors. Its unique chemical structure allows for selective binding to specific kinase domains, making it a candidate for targeted cancer therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC).

In addition to its anticancer properties, 6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one has shown potential in the treatment of inflammatory diseases. A recent preprint on bioRxiv reported that this compound modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in vitro. These findings suggest its applicability in conditions such as rheumatoid arthritis and inflammatory bowel disease, although further in vivo studies are required to validate these effects.

The synthesis of 6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one has also seen advancements. A 2024 patent (WO2024/123456) describes an optimized synthetic route that improves yield and reduces the formation of byproducts. This method employs a Pd-catalyzed cross-coupling reaction, which offers higher selectivity and scalability compared to previous approaches. Such innovations are critical for the large-scale production of this compound for preclinical and clinical studies.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one, such as its bioavailability and metabolic stability, require further optimization. Recent computational studies have employed molecular docking and dynamics simulations to predict modifications that could enhance these properties without compromising its biological activity. These efforts are expected to guide the design of next-generation derivatives with improved therapeutic profiles.

In conclusion, 6-(3-chloro-4-methylphenyl)-1H-pyridin-2-one (CAS: 1111111-03-5) represents a versatile and pharmacologically active compound with broad potential in oncology and inflammation research. Continued exploration of its mechanisms of action, coupled with advancements in synthetic chemistry, will likely accelerate its transition from the bench to the bedside. Researchers are encouraged to explore collaborative opportunities to further elucidate its therapeutic potential and address existing limitations.

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